Cas no 1040678-45-2 (1-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-[2-(trifluoromethyl)benzoyl]piperazine)

• Product Name: 1-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-[2-(trifluoromethyl)benzoyl]piperazine
• CAS No: 1040678-45-2
• MF: C₂₁H₂₁F₃N₆O₂
• MW: 446.425654172897
• CID: 5799291
• Update Time: 2025-05-26

1-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-[2-(trifluoromethyl)benzoyl]piperazine Chemical and Physical Properties

Names and Identifiers

• [4-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-[2-(trifluoromethyl)phenyl]methanone
• 1-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-[2-(trifluoromethyl)benzoyl]piperazine

• Inchi： 1S/C21H21F3N6O2/c1-32-16-8-6-15(7-9-16)30-19(25-26-27-30)14-28-10-12-29(13-11-28)20(31)17-4-2-3-5-18(17)21(22,23)24/h2-9H,10-14H2,1H3
• InChI Key： PUWFFPQICHGHHE-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2N(C3=CC=C(OC)C=C3)N=NN=2)CC1)(C1=CC=CC=C1C(F)(F)F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-[2-(trifluoromethyl)benzoyl]piperazine

Research Brief on 1-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-[2-(trifluoromethyl)benzoyl]piperazine (CAS: 1040678-45-2)

In recent years, the compound 1-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-[2-(trifluoromethyl)benzoyl]piperazine (CAS: 1040678-45-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique tetrazole and piperazine moieties, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 1-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-[2-(trifluoromethyl)benzoyl]piperazine involves a multi-step process that includes the formation of the tetrazole ring and subsequent coupling with a trifluoromethylbenzoyl-piperazine derivative. Recent studies have optimized this synthesis to improve yield and purity, making it more feasible for large-scale production. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound.

Pharmacological evaluations have revealed that this compound exhibits potent activity as a modulator of specific biological targets. Preliminary in vitro studies indicate its affinity for certain receptor subtypes, suggesting potential applications in neurological and metabolic disorders. The trifluoromethyl group is believed to enhance the compound's binding affinity and metabolic stability, a critical factor in drug development. Additionally, the tetrazole moiety contributes to its bioisosteric properties, mimicking carboxylic acids while offering improved pharmacokinetic profiles.

Recent in vivo studies have further elucidated the compound's therapeutic potential. Animal models of disease have demonstrated significant efficacy in reducing symptoms associated with targeted conditions, with minimal observed toxicity. These findings underscore the compound's potential as a lead candidate for further drug development. However, comprehensive toxicology and pharmacokinetic studies are still required to fully assess its safety and efficacy in humans.

In conclusion, 1-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-[2-(trifluoromethyl)benzoyl]piperazine represents a promising avenue for future research in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a compelling candidate for further investigation. Continued research efforts should focus on optimizing its pharmacological profile and advancing it through preclinical and clinical trials to unlock its full therapeutic potential.